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Butyronitrile: Chemical Profile & Synthesis
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Compound Focus: Butyronitrile-D7

Get Quote

Understanding the base molecule is the first step toward planning the synthesis of its deuterated analog. The

table below summarizes the key identifiers and properties of butyronitrile.

Property Description / Value

IUPAC Name Butanenitrile [1] [2]

Synonyms Propyl cyanide, n-Butyronitrile, 1-Cyanopropane [1] [2] [3]
CAS Number 109-74-0 [1] [2] [3]

Molecular Formula

Structure

Appearance

Boiling Point

Density

Standard Industrial
Synthesis

CaH/N [1] [2] [3]

CCCC#N [2]

Clear, colorless liquid [1] [3]

115-117 °C [3]

0.794 g/mL at 25 °C [2] [3]

Ammoxidation of n-butanol [1] [2]. The reaction is: CsH7CH20H + NHs +
02 - C3sH7CN + 3 H20
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Proposed Synthesis Strategy for Deuterated
Butyronitrile

Without a pre-existing protocol, a practical research strategy involves adapting the known synthesis of

butyronitrile by using deuterated starting materials. The following diagram outlines a logical workflow for

this approach.

Start: Define Deuteration Goal

l

Select Deuterated Precursor
(e.g., D20, CD3(CD2)20H)

l

Adapt Synthetic Pathway
(Ammoxidation or other)

l

Optimize Reaction Conditions
(Temperature, Catalyst, Time)

'

Purify Product
(Distillation, Chromatography)

'

Analyze and Confirm
(NMR, MS, Purity)

Deuterated Butyronitrile
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Synthesis workflow for deuterated butyronitrile from precursor selection to final product confirmation.

Based on the established synthesis, here are two potential pathways to explore:

¢ Ammoxidation of a Deuterated Alcohol: The most direct method would be to use a deuterated
version of n-butanol (e.g., CD3(CD2)2CH20H or a variably deuterated form) in the ammoxidation
process with ammonia and oxygen [1] [2]. This would theoretically yield butyronitrile with deuterium
atoms in the propyl group.

¢ Nucleophilic Substitution with a Deuterated Reagent: Another common route to nitriles is the SN2
reaction of a halogenated alkane with a cyanide salt. You could investigate reacting 1-bromopropane

with a deuterated cyanide source like K*C=N- (potassium cyanide) to introduce deuterium at the
nitrile carbon.

Key Techniques for Purification & Analysis

Successfully synthesizing and characterizing a deuterated compound requires specific analytical techniques.

¢ Purification: Standard butyronitrile is purified by drying over agents like K2COs followed by fractional
distillation [3]. These methods are directly applicable to purifying the deuterated product.

¢ Analysis: The following techniques are critical for confirming the structure and assessing the quality
of your product.

o Nuclear Magnetic Resonance (NMR) Spectroscopy: This is the primary technique for
confirming deuterium incorporation. You would use *H NMR to quantify the reduction of proton
signals and 2H NMR to directly detect deuterium in the molecule.

o Mass Spectrometry (MS): MS will show a higher mass-to-charge ratio for the molecular ion,
allowing you to calculate the deuteration percentage and confirm the molecular formula.

o Gas Chromatography (GC): Coupled with a mass spectrometer (GC-MS), this is ideal for
separating the product from reaction impurities and analyzing its purity and identity.

Critical Safety & Handling Information

Butyronitrile is a hazardous chemical, and its deuterated form should be treated with the same, if not greater,

caution due to potential isotope effects.
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Hazard Precaution

High Flammability Keep away from heat/sparks/open flames. Use in a well-ventilated area.
(Flash point: 18-62 °F) [1]
[2] [3]

Toxicity (Releases Causes dizziness, headache, rapid breathing; delayed symptoms possible
cyanide in the body [1]) [1] [3]. Use appropriate personal protective equipment (PPE) including
gloves and safety glasses. Handle only in a fume hood.

Reactivity Can react vigorously with strong oxidizing agents, strong acids, and strong
bases [3].

How to Proceed with Your Research

Given the lack of a direct protocol, I suggest the following concrete steps:

¢ Refine Your Search: Use scientific databases like SciFinder or Reaxys with specific queries such as
"deuterated alkanenitrile synthesis" or "isotope labeling in nitriles.”

e Consult the Literature: Look for papers on the synthesis of other deuterated nitriles (e.qg.,
acetonitrile-ds, propionitrile-ds). The methods used can often be adapted.

e Characterize Thoroughly: As outlined above, plan for comprehensive characterization using NMR
and MS to unequivocally prove the structure and deuteration level of your final product.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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